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Compound of Interest

Compound Name: Verducatib

Cat. No.: B15579060 Get Quote

Disclaimer: Verducatib (BI 1291583) is an investigational compound. A comprehensive,

publicly available Safety Data Sheet (SDS) has not been established. The following guidelines

are based on best practices for handling potent, non-cytotoxic small molecule inhibitors in a

research and development setting. All laboratory personnel must consult with their institution's

Environmental Health and Safety (EHS) department and adhere to site-specific and national

regulations.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Verducatib. It is intended to offer procedural, step-

by-step guidance to ensure personnel safety and proper compound management.

Compound Overview and Hazards
Verducatib is an investigational Dipeptidyl peptidase 1 (DPP1) / Cathepsin C (CatC) inhibitor

under development by Boehringer Ingelheim for the potential treatment of bronchiectasis.[1][2]

[3] As a potent enzyme inhibitor, Verducatib should be handled with care to avoid inadvertent

exposure, as this could lead to pharmacological effects in personnel. The primary routes of

exposure in a laboratory setting are inhalation of aerosolized powder, dermal contact, and

accidental ingestion.

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the most critical barrier to exposure. The following table

summarizes the required PPE for handling Verducatib in solid (powder) and solution forms.
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Gloves

Safety
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Note: Gloves should be changed immediately if contaminated. For tasks requiring double

gloving, the outer glove should be removed and replaced frequently.

Operational Plans: Step-by-Step Handling Procedures
Inspect: Upon receipt, inspect the container for any signs of damage or leakage.

Verify: Confirm the compound identity and quantity against the shipping manifest.

Log: Record the receipt in the chemical inventory system.

Store: Store in a designated, labeled, and well-ventilated area according to any temperature

requirements specified by the supplier. Keep away from incompatible materials.

This procedure must be performed within a certified chemical fume hood or other ventilated

enclosure.

Preparation: Assemble all necessary equipment (spatulas, weigh boats, vials, solvent) and

place it in the hood.
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Don PPE: Wear double nitrile gloves, a disposable gown, and safety goggles. An N95

respirator is recommended as an additional precaution against inhaling fine powders.

Weighing: Carefully open the primary container. Use a clean spatula to transfer the desired

amount of Verducatib to a weigh boat. Avoid generating dust.

Reconstitution: Add the specified solvent to the vial containing the weighed solid. Cap the

vial securely and mix by vortexing or gentle agitation until fully dissolved.

Cleanup: Wipe down all surfaces in the hood with an appropriate cleaning solvent (e.g., 70%

ethanol), followed by a neutral detergent. Dispose of all contaminated disposables as

hazardous waste.

Labeling: Ensure all vessels containing Verducatib are clearly labeled with the compound

name, concentration, solvent, and date.

Handling: Conduct all manipulations of open solutions within a chemical fume hood to

minimize exposure to aerosols or splashes.

Transport: When moving solutions outside of a fume hood, ensure containers are securely

capped and transported in a secondary container.

Disposal Plan
Disposal of investigational drugs must comply with institutional, local, and federal regulations.

[4] Never dispose of Verducatib or its containers in the regular trash or down the drain.
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Waste Type Disposal Procedure

Solid Verducatib

Collect in a labeled hazardous waste container.

Contact your institution's EHS for pickup and

incineration.

Solutions & Contaminated Solvents

Collect in a labeled hazardous liquid waste

container (e.g., for halogenated or non-

halogenated solvents, as appropriate).

Contaminated Disposables (Gloves, Gowns,

Vials, Pipette Tips)

Place in a dedicated, sealed hazardous waste

bag or container for incineration.

Empty Stock Vials

Triple-rinse with a suitable solvent. Collect the

rinsate as hazardous liquid waste. Deface the

label and dispose of the empty vial in the

appropriate glass waste container, or as advised

by EHS.

Emergency Procedures
Exposure Route Immediate Action

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with soap and lukewarm

water for at least 15 minutes.[5]

Eye Contact

Immediately flush the eye(s) with copious

amounts of water or an isotonic eyewash

solution for at least 15 minutes, holding the

eyelid(s) open.[5]

Inhalation Move the individual to fresh air.

Ingestion Do NOT induce vomiting.

For all exposures, seek immediate medical attention after performing first aid. Report the

incident to your supervisor and EHS.

Alert: Notify personnel in the immediate area and restrict access.
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Assess: Evaluate the spill size and determine if you have the training and materials to clean

it up safely. For large spills, or any spill outside of a containment hood, evacuate the area

and contact EHS immediately.

Contain: For small spills within a fume hood, use a chemical spill kit to absorb the material.

Clean: Decontaminate the area with an appropriate solvent and/or detergent.

Dispose: Collect all cleanup materials in a hazardous waste container.

Visual Workflow Guides
The following diagrams illustrate the key operational workflows for handling Verducatib.
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Caption: High-level workflow for Verducatib from receipt to disposal.
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Caption: Logical decision process for managing a Verducatib spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pardon Our Interruption [boehringer-ingelheim.com]

2. Pardon Our Interruption [boehringer-ingelheim.com]

3. Verducatib - Boehringer Ingelheim - AdisInsight [adisinsight.springer.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15579060?utm_src=pdf-body-img
https://www.benchchem.com/product/b15579060?utm_src=pdf-body
https://www.benchchem.com/product/b15579060?utm_src=pdf-custom-synthesis
https://www.boehringer-ingelheim.com/science-innovation/human-health-innovation/clinical-pipeline/verducatib-bi-1291583-dpp1-catc-inhibitor
https://www.boehringer-ingelheim.com/human-health/lung-diseases/phase-iii-airtivity-trial
https://adisinsight.springer.com/drugs/800051229
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

5. safety.duke.edu [safety.duke.edu]

To cite this document: BenchChem. [Essential Safety and Handling Guide: Verducatib (BI
1291583)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579060#personal-protective-equipment-for-
handling-verducatib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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